Cas no 1357192-62-1 (Methyl (2-fluoro-6-nitrophenyl)acetate)

• Product Name: Methyl (2-fluoro-6-nitrophenyl)acetate
• CAS No: 1357192-62-1
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 4779722
• Update Time: 2025-10-28

Methyl (2-fluoro-6-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(2-FLUORO-6-NITROPHENYL)ACETATE
• methyl (2-fluoro-6-nitrophenyl)acetate
• Methyl (2-fluoro-6-nitrophenyl)acetate

• Inchi： 1S/C9H8FNO4/c1-15-9(12)5-6-7(10)3-2-4-8(6)11(13)14/h2-4H,5H2,1H3
• InChI Key： GNMAMXOYLVAKSI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.069
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Methyl (2-fluoro-6-nitrophenyl)acetate

Methyl (2-fluoro-6-nitrophenyl)acetate: A Comprehensive Overview

Methyl (2-fluoro-6-nitrophenyl)acetate, identified by the CAS number 1357192-62-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester moiety, further substituted with fluorine and nitro groups on the phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Methyl (2-fluoro-6-nitrophenyl)acetate involves a series of well-established organic reactions, including nucleophilic substitution, esterification, and nitration. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and minimizing waste generation. These improvements have been documented in several high-impact journals, highlighting the importance of sustainable chemical processes in modern organic synthesis.

One of the most notable applications of Methyl (2-fluoro-6-nitrophenyl)acetate is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antiviral drugs. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated its potential as a precursor for developing novel drug candidates with enhanced bioavailability and reduced toxicity.

In addition to its pharmaceutical applications, Methyl (2-fluoro-6-nitrophenyl)acetate has found significant use in materials science. Its ability to form stable ester linkages makes it an ideal candidate for synthesizing high-performance polymers and coatings. Recent research has explored its role in creating biodegradable polymers for packaging and biomedical applications, aligning with global efforts to reduce plastic waste and promote sustainable materials.

The chemical stability and reactivity of Methyl (2-fluoro-6-nitrophenyl)acetate have also made it a valuable tool in analytical chemistry. It is frequently used as a reference standard in chromatographic analyses due to its well-defined physical properties and ease of purification. Furthermore, its use as a reagent in spectroscopic studies has provided insights into the electronic interactions within aromatic systems, contributing to our understanding of molecular orbital theory.

From an environmental perspective, the degradation pathways of Methyl (2-fluoro-6-nitrophenyl)acetate have been extensively studied to assess its potential impact on ecosystems. Research conducted by environmental chemists has revealed that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is crucial for developing strategies to mitigate any potential ecological risks associated with its use.

In conclusion, Methyl (2-fluoro-6-nitrophenyl)acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.